Cas no 869629-11-8 (2-amino-N-(2,2,2-trifluoroethyl)benzamide)

• Product Name: 2-amino-N-(2,2,2-trifluoroethyl)benzamide
• CAS No: 869629-11-8
• MF: C₉H₉F₃N₂O
• MW: 218.175772428513
• CID: 3108542
• PubChem ID: 7064003
• Update Time: 2025-06-14

2-amino-N-(2,2,2-trifluoroethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(2,2,2-trifluoroethyl)benzamide
• MFCD07343992
• 869629-11-8
• SCHEMBL1203975
• AKOS000202021
• G21624
• AB01320987-02
• HMS1776G02
• HS-8011
• CS-0234634
• EN300-14484
• Z104377970
• NCGC00325607-01

• Inchi： 1S/C9H9F3N2O/c10-9(11,12)5-14-8(15)6-3-1-2-4-7(6)13/h1-4H,5,13H2,(H,14,15)
• InChI Key： JSMHDOKRNGWLSV-UHFFFAOYSA-N
• SMILES： FC(CNC(C1C=CC=CC=1N)=O)(F)F

Computed Properties

• Exact Mass: 218.06669740Da
• Monoisotopic Mass: 218.06669740Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-amino-N-(2,2,2-trifluoroethyl)benzamide

Comprehensive Overview of 2-amino-N-(2,2,2-trifluoroethyl)benzamide (CAS No. 869629-11-8): Properties, Applications, and Industry Insights

2-amino-N-(2,2,2-trifluoroethyl)benzamide, with the CAS number 869629-11-8, is a specialized organic compound gaining traction in pharmaceutical and agrochemical research. This benzamide derivative features a unique trifluoroethyl group, which enhances its metabolic stability and bioavailability—a critical factor in drug discovery. The compound's molecular structure (C9H9F3N2O) combines an aromatic amine with a fluorinated side chain, making it a versatile intermediate for synthesizing small-molecule inhibitors and biologically active agents.

Recent studies highlight the growing demand for fluorinated compounds like 2-amino-N-(2,2,2-trifluoroethyl)benzamide due to their role in optimizing drug candidates. Researchers are particularly interested in its potential applications for kinase inhibition and central nervous system (CNS) targeting, aligning with trends in precision medicine. The compound's logP value and hydrogen-bonding capacity suggest favorable ADME properties (Absorption, Distribution, Metabolism, Excretion), a hot topic in AI-driven drug design platforms.

From a synthetic chemistry perspective, CAS 869629-11-8 serves as a key building block for heterocyclic scaffolds. Its amino group allows for further functionalization via amide coupling or reductive amination, while the trifluoroethyl moiety contributes to electron-withdrawing effects—crucial for modulating protein-ligand interactions. This aligns with industry searches for "fluorine in medicinal chemistry" and "improving drug half-life," reflecting its relevance in modern pharmacophore development.

Environmental and regulatory considerations are also shaping interest in this compound. Unlike traditional halogenated molecules, 2-amino-N-(2,2,2-trifluoroethyl)benzamide demonstrates improved green chemistry metrics, addressing concerns about sustainable synthesis. Analytical methods like HPLC purity analysis (typically >98%) and LC-MS characterization confirm its suitability for high-value applications without violating REACH compliance standards.

Market analysts note increased patent filings involving 869629-11-8, particularly for cancer therapeutics and neurodegenerative disease research. Its compatibility with parallel synthesis techniques makes it valuable for combinatorial chemistry libraries—a frequent search term among high-throughput screening professionals. The compound's stability under microwave-assisted reactions further enhances its utility in accelerated drug development pipelines.

For formulation scientists, the crystalline properties of 2-amino-N-(2,2,2-trifluoroethyl)benzamide offer advantages in solid-state chemistry applications. X-ray diffraction studies reveal predictable polymorphic behavior, critical for pharmaceutical crystallization processes. This data responds to frequent queries about "API form selection" and "salt formation strategies" in drug development forums.

Emerging applications extend to agricultural chemistry, where its derivatives show promise as plant growth regulators. The trifluoromethyl group enhances leaf permeability, a sought-after feature in next-generation agrochemicals. This dual-use potential positions CAS 869629-11-8 as a cross-disciplinary asset, bridging pharma and agro innovation—topics trending in convergence technology discussions.

Quality control protocols for 2-amino-N-(2,2,2-trifluoroethyl)benzamide emphasize ICH guideline compliance, with strict limits on genotoxic impurities. Analytical techniques like 19F NMR provide distinct advantages for monitoring fluorinated intermediates, addressing quality concerns raised in FDA submissions for fluorinated drugs. This technical rigor responds to increasing searches for "fluorine NMR in QC" among analytical chemists.

In conclusion, 869629-11-8 represents a strategic compound at the intersection of medicinal chemistry and material science. Its balanced lipophilicity and hydrogen-bonding features make it a valuable tool for addressing contemporary challenges in drug discovery and crop protection. As research continues to uncover novel applications, this compound is poised to remain relevant in cutting-edge life science innovations.